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Compound of Interest

Compound Name: 4-Azaindole

Cat. No.: B1209526

Essential Safety and Handling Guide for 4-
Azaindole

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This guide provides immediate, essential
safety and logistical information for the proper management of 4-Azaindole, a heterocyclic
organic compound frequently used in pharmaceutical research. Adherence to these protocols is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment

4-Azaindole is classified as an irritant and may be harmful if swallowed or inhaled.[1][2] It is
crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure.

Hazard Summary:
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Hazard Statement Description GHS Pictogram
H315 Causes skin irritation.[2] GHSO07
Causes serious eye irritation.
H319 GHSO07
[2]
May cause respiratory
H335 T GHSO07
irritation.[2]

Recommended Personal Protective Equipment:

Equipment Specification

Chemical safety goggles or a face shield that

Eye/Face Protection
meets NIOSH (US) or EN 166 (EU) standards.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat, long-sleeved clothing.

NIOSH-approved respirator with a dust mask
Respiratory Protection (type N95 or equivalent) if handling fine powders

or in poorly ventilated areas.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 4-Azaindole
and ensure a safe laboratory environment.

Handling Procedures:

» Ventilation: Always handle 4-Azaindole in a well-ventilated area, preferably within a
chemical fume hood. Mechanical exhaust is required.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.

e Dust Formation: Avoid the formation of dust and aerosols.
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e Hygiene: Wash hands thoroughly after handling.

Storage Procedures:

o Container: Store in a tightly closed, properly labeled container.

o Conditions: Keep in a cool, dry place away from direct sunlight and incompatible materials.
e Incompatibilities: Avoid contact with strong oxidizing agents.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and water. If irritation

persists, seek medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

) Do NOT induce vomiting. Wash out mouth with
Ingestion _ , _ ,
water. Seek immediate medical attention.

Spill Response:

o Evacuate: Evacuate non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated.
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o Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.qg.,
vermiculite, sand).

o Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container
for disposal. Avoid generating dust.

e Clean: Clean the spill area with soap and water.

Disposal Plan

Proper disposal of 4-Azaindole and its waste is crucial to prevent environmental contamination
and comply with regulations.

Disposal Method:
e Unused 4-Azaindole and contaminated materials should be treated as hazardous waste.

e The recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

» All disposal activities must be in accordance with federal, state, and local environmental
regulations. Consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Physical and Chemical Properties

Property Value

CAS Number 272-49-1

Molecular Formula C7HsN:2

Molecular Weight 118.14 g/mol

Appearance White to light brown crystalline powder.
Melting Point 126-128 °C

Solubility Slightly soluble in water. Soluble in methanol

and chloroform.
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Safe Handling Workflow

Safe Handling Workflow for 4-Azaindole
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Caption: Logical workflow for the safe handling of 4-Azaindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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